Cas no 1807200-41-4 (4-Chloro-5-hydroxypyridine-2-sulfonyl chloride)

• Product Name: 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride
• CAS No: 1807200-41-4
• MF: C₅H₃Cl₂NO₃S
• MW: 228.053218126297
• CID: 4902740
• Update Time: 2025-06-08

4-Chloro-5-hydroxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride

• Inchi： 1S/C5H3Cl2NO3S/c6-3-1-5(12(7,10)11)8-2-4(3)9/h1-2,9H
• InChI Key： NEEZKRFDWFNUJR-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=CN=1)O)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 250
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6

Additional information on 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride

Introduction to 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride (CAS No. 1807200-41-4)

4-Chloro-5-hydroxypyridine-2-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1807200-41-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of drugs targeting neurological and inflammatory disorders. Its unique structural features, including a chloro-substituted pyridine ring and a sulfonyl chloride functional group, make it a versatile building block for medicinal chemists.

The structure of 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride consists of a pyridine core substituted at the 4-position with a chlorine atom and at the 5-position with a hydroxyl group. The 2-position is functionalized with a sulfonyl chloride group, which is highly reactive and facilitates further chemical transformations. This reactivity makes it an invaluable precursor in the synthesis of more complex molecules, including heterocyclic compounds and sulfonamide derivatives.

In recent years, there has been growing interest in 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride due to its potential applications in drug discovery. One of the most promising areas of research involves its use in the development of neuroprotective agents. Studies have shown that derivatives of this compound exhibit significant neuroprotective properties, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The chloro and hydroxyl substituents on the pyridine ring contribute to its ability to interact with biological targets, while the sulfonyl chloride group allows for further derivatization to enhance pharmacological activity.

Another area where 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride has shown promise is in the development of anti-inflammatory drugs. Researchers have identified that certain sulfonamide derivatives derived from this compound exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. These findings have opened up new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate biological pathways makes it an attractive candidate for further exploration in this field.

The synthesis of 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the chlorination of a hydroxypyridine derivative followed by sulfonylation using chlorosulfonic acid or other sulfonation agents. The reaction conditions must be carefully optimized to ensure high yield and purity, as impurities can significantly affect downstream applications.

In terms of applications, 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride is widely used in academic research laboratories as well as in pharmaceutical companies engaged in drug discovery and development. Its versatility as an intermediate allows chemists to explore a wide range of molecular architectures, enabling the design of novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have also contributed to the growing interest in 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride. Molecular modeling studies have helped researchers understand its interactions with biological targets at a molecular level, providing insights into its mechanism of action. These studies have guided the design of more effective derivatives with enhanced pharmacological properties.

The compound's stability under various storage conditions is another important consideration for researchers and pharmaceutical companies. Proper storage protocols must be followed to maintain its reactivity and prevent degradation. Typically, 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride is stored in a cool, dry place under an inert atmosphere to ensure long-term stability.

Economic factors also play a significant role in the utilization of 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride. As demand for high-quality intermediates grows, manufacturers are continuously improving production processes to reduce costs without compromising quality. This has led to increased accessibility for researchers who may have previously faced limitations due to high prices or supply constraints.

The environmental impact of synthesizing and handling 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride is another critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. These sustainable practices are essential for ensuring that pharmaceutical development remains environmentally responsible while maintaining high standards of efficacy and safety.

Future research directions for 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride include exploring its potential in other therapeutic areas such as oncology and infectious diseases. Preliminary studies suggest that derivatives of this compound may exhibit anticancer properties by inhibiting key enzymes involved in cell proliferation and survival. Additionally, its ability to modulate immune responses makes it a promising candidate for developing new treatments against infectious diseases.

In conclusion, 4-Chloro-5-hydroxypyridine-2-sulfonyl chloride (CAS No. 1807200-41-4) is a highly valuable intermediate in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications and synthetic methods, this compound will undoubtedly remain at the forefront of drug discovery efforts.